Cas no 2060026-56-2 (tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo3,4-cpyrrole-2-carboxylate)

• Product Name: tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo3,4-cpyrrole-2-carboxylate
• CAS No: 2060026-56-2
• MF: C₁₇H₃₀N₂O₃
• MW: 310.431704998016
• CID: 5163625
• Update Time: 2025-05-23

tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo3,4-cpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, hexahydro-3a,6a-dimethyl-5-(1-oxobutyl)-, 1,1-dimethylethyl ester
• tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo3,4-cpyrrole-2-carboxylate

• Inchi： 1S/C17H30N2O3/c1-7-8-13(20)18-9-16(5)11-19(12-17(16,6)10-18)14(21)22-15(2,3)4/h7-12H2,1-6H3
• InChI Key： JQBMUSUAFKCMMZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2(C)CN(C(=O)CCC)CC2(C)C1

Additional information on tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo3,4-cpyrrole-2-carboxylate

Comprehensive Overview of tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 2060026-56-2)

The compound tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 2060026-56-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a pyrrolo[3,4-c]pyrrole core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and modulators of protein-protein interactions.

One of the key reasons for the growing interest in tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate is its unique stereochemistry and functional group arrangement. The presence of a tert-butyl ester group and a butanoyl side chain provides versatility in further chemical modifications. This makes it an attractive scaffold for designing compounds with tailored pharmacokinetic properties. Recent studies have explored its utility in central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is of particular interest.

In the context of current trends, the demand for novel heterocyclic compounds like tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate has surged due to their potential in addressing drug-resistant diseases. With the rise of antibiotic resistance and the need for new therapeutic agents, researchers are actively investigating such compounds for their antimicrobial and anti-inflammatory properties. Additionally, the compound's role in catalysis and asymmetric synthesis has been highlighted in recent publications, further expanding its applications.

From a synthetic perspective, the preparation of tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate involves multi-step organic transformations, often requiring chiral auxiliaries or enantioselective catalysts to achieve high stereochemical purity. This complexity has led to innovations in green chemistry approaches, where researchers aim to minimize waste and improve atom economy. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug discovery pipelines.

Another area of interest is the computational modeling of tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate. Advances in molecular docking and quantum mechanical calculations have enabled researchers to predict its interactions with biological targets more accurately. This has opened new avenues for virtual screening and de novo drug design, reducing the time and cost associated with traditional drug development. The compound's lipophilicity and hydrogen-bonding capacity are frequently analyzed to optimize its bioactivity.

In conclusion, tert-butyl 5-butanoyl-3a,6a-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxylate (CAS No. 2060026-56-2) represents a promising candidate for a wide range of applications in pharmaceutical and chemical research. Its unique structural features, combined with the growing need for innovative therapeutic agents, position it as a compound of significant scientific and commercial value. Future studies will likely focus on expanding its utility in precision medicine and sustainable chemistry, aligning with global trends in healthcare and environmental responsibility.